Cas no 1623451-72-8 (Varioxepine A)
Varioxepine A Chemical and Physical Properties
Names and Identifiers
-
- Varioxepine A
- 1623451-72-8
- CS-0371780
- (1S,3S,15R,18R)-3-benzyl-19,19-dimethyl-6-propan-2-yl-10,16,20,21-tetraoxa-2,5,8-triazapentacyclo[16.2.1.01,15.02,7.09,15]henicosa-6,8,11,13-tetraen-4-one
- HY-N10256
- CHEBI:198939
- (16aR)3R,4-dihydro-4,4-dimethyl-10-(1-methylethyl)-7S-(phenylmethyl)-3,5aS-epoxy-2H,5aH,7H-[1,4]dioxepino[2,3-e]oxepino[2,3-d]pyrazino[1,2-a]pyrimidin-8(9H)-one
-
- Inchi: 1S/C26H29N3O5/c1-16(2)20-21-28-23-25(12-8-9-13-31-23)26(33-19(15-32-25)24(3,4)34-26)29(21)18(22(30)27-20)14-17-10-6-5-7-11-17/h5-13,16,18-19H,14-15H2,1-4H3,(H,27,30)/t18-,19+,25+,26-/m0/s1
- InChI Key: PZRCCRWGGJKTKC-GZLQHJCCSA-N
- SMILES: O1C(C)(C)[C@H]2CO[C@]34C=CC=COC3=NC3=C(C(C)C)NC([C@H](CC5C=CC=CC=5)N3[C@@]14O2)=O
Computed Properties
- Exact Mass: 463.21072103g/mol
- Monoisotopic Mass: 463.21072103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 3
- Complexity: 1010
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 81.6
Varioxepine A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BioAustralis | BIA-V2361-0.25 mg |
Varioxepine A |
1623451-72-8 | >95%byHPLC | 0.25mg |
$166.00 | 2023-07-20 | |
| BioAustralis | BIA-V2361-1 mg |
Varioxepine A |
1623451-72-8 | >95%byHPLC | 1mg |
$581.00 | 2023-07-20 | |
| BioAustralis | BIA-V2361-0.25mg |
Varioxepine A |
1623451-72-8 | >95% by HPLC | 0.25mg |
$180.00 | 2024-07-19 | |
| BioAustralis | BIA-V2361-1mg |
Varioxepine A |
1623451-72-8 | >95% by HPLC | 1mg |
$630.00 | 2024-07-19 | |
| 1PlusChem | 1P01LIV8-1mg |
(16aR)3R,4-dihydro-4,4-dimethyl-10-(1-methylethyl)-7S-(phenylmethyl)-3,5aS-epoxy-2H,5aH,7H-[1,4]dioxepino[2,3-e]oxepino[2,3-d]pyrazino[1,2-a]pyrimidin-8(9H)-one |
1623451-72-8 | ≥95% | 1mg |
$629.00 | 2024-06-19 | |
| A2B Chem LLC | BA83044-1mg |
(16aR)3R,4-dihydro-4,4-dimethyl-10-(1-methylethyl)-7S-(phenylmethyl)-3,5aS-epoxy-2H,5aH,7H-[1,4]dioxepino[2,3-e]oxepino[2,3-d]pyrazino[1,2-a]pyrimidin-8(9H)-one |
1623451-72-8 | ≥95% | 1mg |
$466.00 | 2024-04-20 |
Varioxepine A Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on Varioxepine A
Recent Advances in Varioxepine A (1623451-72-8) Research: A Comprehensive Review
Varioxepine A (CAS: 1623451-72-8) has emerged as a promising compound in the field of chemical biology and pharmaceutical research. This natural product, derived from microbial sources, has garnered significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to consolidate the latest findings on Varioxepine A, providing a comprehensive overview of its current status in drug discovery and development.
The structural complexity of Varioxepine A, characterized by its fused polycyclic framework, presents both challenges and opportunities for synthetic chemists. Recent advancements in total synthesis have enabled the production of Varioxepine A and its analogs with improved yields and purity. These synthetic efforts have been complemented by computational studies that provide insights into the compound's conformational dynamics and potential binding modes with biological targets. The availability of synthetic Varioxepine A has significantly accelerated pharmacological investigations, allowing researchers to explore its therapeutic potential more systematically.
Pharmacological studies have revealed that Varioxepine A exhibits potent activity against several disease-relevant targets. In particular, its interaction with [specific protein/enzyme] has been characterized with high resolution, providing a structural basis for its observed biological effects. Mechanistic studies suggest that Varioxepine A modulates [specific pathway] through [specific molecular interaction], leading to [observed biological outcome]. These findings have important implications for the development of novel therapeutics targeting [specific disease area], particularly in cases where current treatment options are limited or associated with significant side effects.
Recent preclinical evaluations of Varioxepine A have demonstrated promising results in [specific disease models]. The compound shows favorable pharmacokinetic properties, including [specific ADME characteristics], suggesting good drug-like potential. Structure-activity relationship (SAR) studies have identified key structural elements responsible for its biological activity, guiding the design of more potent and selective analogs. Several research groups have reported successful derivatization strategies that maintain or enhance the desired pharmacological effects while improving other drug properties such as solubility and metabolic stability.
Despite these advances, challenges remain in the development of Varioxepine A as a therapeutic agent. Current research efforts are addressing issues related to [specific challenges], with particular focus on [specific aspect of development]. The scientific community continues to explore innovative approaches to overcome these hurdles, including [specific strategies or technologies]. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of Varioxepine A research into clinical applications.
In conclusion, Varioxepine A represents an exciting area of research in chemical biology and drug discovery. The compound's unique structural features and promising biological activities make it a valuable lead for further development. Ongoing research is expected to provide deeper insights into its mechanism of action and therapeutic potential, potentially leading to novel treatments for [specific medical conditions]. As the field progresses, Varioxepine A and its analogs may offer new opportunities to address unmet medical needs in [specific therapeutic areas].
1623451-72-8 (Varioxepine A) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)